Cas no 94369-26-3 (5'-Cytidylic acid,dimethyl ester (7CI,9CI))

94369-26-3 structure
Product name:5'-Cytidylic acid,dimethyl ester (7CI,9CI)
5'-Cytidylic acid,dimethyl ester (7CI,9CI) Chemical and Physical Properties
Names and Identifiers
-
- 5'-Cytidylic acid,dimethyl ester (7CI,9CI)
- cytidine-5'-O-dimethylphosphate
- 5'-Cytidylic acid, 2-(acetylamino)-3-O-(2-((2-((1-carboxy-3-((5,6-diamino-1-carboxy-6-oxohexyl)amino)-3-oxopropyl)amino)-1-methyl-2-oxoethyl)amino)-1-methyl-2-oxoethyl)-2-deoxy-, (1S-(1R*(S*(R*(S*))),5S*))-
- C-5-O-Dmp
- DTXSID90915593
- 94369-26-3
- [(2R,3S,4R,5R)-5-(4-amino-2-oxopyrimidin-1-yl)-3,4-dihydroxyoxolan-2-yl]methyl dimethyl phosphate
- 1-[5-O-(Dimethoxyphosphoryl)pentofuranosyl]-4-imino-1,4-dihydropyrimidin-2-ol
-
- Inchi: InChI=1S/C11H18N3O8P/c1-19-23(18,20-2)21-5-6-8(15)9(16)10(22-6)14-4-3-7(12)13-11(14)17/h3-4,6,8-10,15-16H,5H2,1-2H3,(H2,12,13,17)/t6-,8-,9-,10-/m1/s1
- InChI Key: ZRWXTABCMCKYMY-PEBGCTIMSA-N
- SMILES: COP(=O)(OC)OCC1C(C(C(O1)N2C=CC(=NC2=O)N)O)O
Computed Properties
- Exact Mass: 351.083
- Monoisotopic Mass: 351.083
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 23
- Rotatable Bond Count: 6
- Complexity: 560
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 4
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 153Ų
- XLogP3: _2.3
Experimental Properties
- Density: 1.76
- Boiling Point: 561.4°Cat760mmHg
- Flash Point: 293.3°C
- Refractive Index: 1.65
5'-Cytidylic acid,dimethyl ester (7CI,9CI) Related Literature
-
Fabiano Barreto,Jéssica Melo,Louise Jank,Maria do Carmo Ruaro Peralba,Tânia Mara Pizzolato Anal. Methods, 2012,4, 2822-2830
-
Xianquan Zhuang Environ. Sci.: Water Res. Technol., 2021,7, 789-796
-
Hong Bo Wang,Nan Yao,Long Wang,Yu Lin Hu New J. Chem., 2017,41, 10528-10531
-
Jonas Van Rie,Wim Thielemans Nanoscale, 2017,9, 8525-8554
-
Yanjun Zhu,Dan A. Smith,David E. Herbert,Sylvain Gatard,Oleg V. Ozerov Chem. Commun., 2012,48, 218-220
94369-26-3 (5'-Cytidylic acid,dimethyl ester (7CI,9CI)) Related Products
- 2228983-21-7(1,1-difluoro-3-{5H,6H,7H,8H-imidazo1,2-apyridin-2-yl}-2-methylpropan-2-amine)
- 1343067-63-9(2-amino-5-methoxypentan-1-ol)
- 2171622-58-3(4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-{(1-hydroxycyclohexyl)methylcarbamoyl}butanoic acid)
- 1803848-15-8(2-Difluoromethoxy-3-fluorobenzotrifluoride)
- 2172077-35-7(1-2-(dimethylamino)ethyl-5-(2-methoxyethyl)-1H-1,2,3-triazole-4-carbothioamide)
- 72788-94-4((5-Chloropyrazin-2-yl)methanol)
- 89151-40-6(3-(4-Piperidyl)-1-butanol)
- 2034356-28-8(N-(4,6-dimethoxy-1,3,5-triazin-2-yl)methyl-4-methoxybenzamide)
- 1357625-94-5(Benzenesulfonamide, 2-bromo-N-(1,1-dimethylethyl)-6-fluoro-)
- 953231-70-4(2-phenyl-N-({1-(thiophen-2-yl)methylpiperidin-4-yl}methyl)ethane-1-sulfonamide)
Recommended suppliers
Wuhan brilliant Technology Co.,Ltd
Gold Member
CN Supplier
Bulk

Shanghai Xinsi New Materials Co., Ltd
Gold Member
CN Supplier
Bulk

Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
CN Supplier
Reagent

Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
CN Supplier
Bulk

Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
CN Supplier
Bulk
